Cas no 2227743-54-4 (methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227743-54-4
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6200284
• PubChem ID: 165670448
• Update Time: 2025-05-20

methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate
• 2227743-54-4
• EN300-1764154

• Inchi： 1S/C10H12O5/c1-15-9(13)5-8(12)6-3-2-4-7(11)10(6)14/h2-4,8,11-12,14H,5H2,1H3/t8-/m1/s1
• InChI Key： JAXBRUQNTYZAGV-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų

Additional information on methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate

Introduction to Methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227743-54-4)

Methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227743-54-4) is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biotechnological research. This compound belongs to the class of hydroxypropanoates and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and reactivity.

The structure of methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate features a methyl ester group attached to a chiral carbon atom, which is further substituted with a 2,3-dihydroxyphenyl moiety. The presence of multiple hydroxyl groups and the chiral center imparts this compound with a high degree of structural complexity and functional versatility. These properties make it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and antioxidant activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate has been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. A study published in the Journal of Biological Chemistry reported that methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate significantly reduced ROS levels in neuronal cells exposed to oxidative stressors.

The stereochemistry of methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate is another critical aspect that contributes to its biological activity. The (R) configuration at the chiral center is essential for the compound's pharmacological effects. Chirality plays a vital role in drug design and development, as enantiomers can exhibit different biological activities and pharmacokinetic profiles. Therefore, the synthesis and purification of the (R) enantiomer are crucial for optimizing the therapeutic potential of this compound.

The synthesis of methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate has been extensively studied to develop efficient and scalable methods for its production. Various synthetic routes have been reported, including asymmetric synthesis using chiral catalysts and biocatalytic approaches. These methods aim to achieve high enantiomeric purity while minimizing side reactions and by-products. A recent study published in the Tetrahedron Asymmetry described an efficient asymmetric synthesis route using a chiral phosphoric acid catalyst, which yielded high enantiomeric excess (>99%) of methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate.

The physicochemical properties of methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate have also been extensively characterized. This compound is a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The solubility profile of this compound is important for its use in various applications, including formulation development and biological assays.

In conclusion, methyl (3R)-3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227743-54-4) is a promising compound with diverse applications in pharmaceutical and biotechnological research. Its unique stereochemistry and functional groups contribute to its biological activity and reactivity. Recent studies have highlighted its potential as an anti-inflammatory and antioxidant agent, making it an attractive candidate for further development as a therapeutic agent. The ongoing research on this compound continues to uncover new insights into its properties and applications, underscoring its significance in the field of medicinal chemistry.